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8-prenylated xanthones
8-Prenylated Xanthones are a class of natural compounds characterized by the presence of a prenyl group attached to the 8-position of the xanthonoid nucleus. These molecules exhibit a diverse range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Their unique structural features contribute to their potential applications in pharmaceuticals and cosmetics.
Structurally, these compounds contain a chromone ring with an additional prenyl moiety attached at the 8-position. The prenyl group introduces hydrophobicity and can influence the molecular dynamics and binding interactions of xanthones with biological targets. Due to their structural complexity and functional diversity, 8-prenylated xanthones have garnered significant interest in medicinal chemistry for the development of novel therapeutic agents.
Research on these compounds often focuses on elucidating their chemical structure, biosynthesis pathways, extraction methods from natural sources, as well as their pharmacological properties. Their application potentials span from drug discovery and development to skin care products and other bioactive formulations.
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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
